Cas no 13719-62-5 (3-(2-Chloro-5-methoxy-phenyl)-propionic acid)
3-(2-Chloro-5-methoxy-phenyl)-propionic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-Chloro-5-methoxy-phenyl)-propionic acid
-
- Inchi: 1S/C10H11ClO3/c1-14-8-3-4-9(11)7(6-8)2-5-10(12)13/h3-4,6H,2,5H2,1H3,(H,12,13)
- InChI Key: HEFHVVNONYBNBB-UHFFFAOYSA-N
- SMILES: C(O)(=O)CCC1=CC(OC)=CC=C1Cl
3-(2-Chloro-5-methoxy-phenyl)-propionic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013027428-250mg |
3-(2'-Chloro-5'-methoxyphenyl)propionic acid |
13719-62-5 | 97% | 250mg |
484.80 USD | 2021-06-22 | |
| Alichem | A013027428-500mg |
3-(2'-Chloro-5'-methoxyphenyl)propionic acid |
13719-62-5 | 97% | 500mg |
798.70 USD | 2021-06-22 | |
| Alichem | A013027428-1g |
3-(2'-Chloro-5'-methoxyphenyl)propionic acid |
13719-62-5 | 97% | 1g |
1,579.40 USD | 2021-06-22 |
3-(2-Chloro-5-methoxy-phenyl)-propionic acid Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on 3-(2-Chloro-5-methoxy-phenyl)-propionic acid
Professional Introduction to 3-(2-Chloro-5-methoxy-phenyl)-propionic Acid (CAS No. 13719-62-5)
3-(2-Chloro-5-methoxy-phenyl)-propionic acid, with the chemical formula C₉H₈Cl₂O₃, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its unique CAS number 13719-62-5, has garnered attention due to its versatile applications in drug development and synthetic chemistry. The structural features of this molecule, particularly the presence of a chloro substituent at the 2-position and a methoxy group at the 5-position of the phenyl ring, contribute to its unique reactivity and biological properties.
The synthesis of 3-(2-Chloro-5-methoxy-phenyl)-propionic acid involves multi-step organic reactions, often starting from readily available aromatic precursors. The introduction of the chloro and methoxy groups requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of these transformations. These techniques not only improve the overall yield but also minimize the formation of undesired by-products, making the process more sustainable and environmentally friendly.
In recent years, 3-(2-Chloro-5-methoxy-phenyl)-propionic acid has been explored for its potential in various pharmaceutical applications. Its structural motif is reminiscent of many biologically active compounds, suggesting that it may serve as a valuable scaffold for drug discovery. Specifically, researchers have been interested in its role as an intermediate in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The propionic acid moiety provides a site for further functionalization, allowing chemists to tailor the molecule for specific biological activities.
One of the most promising areas of research involving 3-(2-Chloro-5-methoxy-phenyl)-propionic acid is its potential use in the development of novel anticancer agents. The combination of a chloro substituent and an aromatic ring has been shown to enhance binding affinity to certain enzymes and receptors involved in cancer cell proliferation. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory effects on key targets such as cyclooxygenase (COX) enzymes and kinases. These findings have spurred further investigation into optimizing the structure-activity relationships (SAR) of this class of compounds.
The impact of 3-(2-Chloro-5-methoxy-phenyl)-propionic acid extends beyond oncology. Researchers are also exploring its potential in treating inflammatory diseases, neurodegenerative disorders, and infectious diseases. The presence of both polar functional groups (the carboxylic acid and ether oxygen) allows for interactions with various biological targets, making it a versatile building block for medicinal chemists. Additionally, computational modeling studies have been employed to predict how modifications to this molecule might affect its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability.
In terms of industrial applications, 3-(2-Chloro-5-methoxy-phenyl)-propionic acid is utilized in various chemical processes beyond pharmaceuticals. For instance, it serves as a precursor in the synthesis of specialty polymers and coatings where its aromatic structure contributes to enhanced durability and chemical resistance. Furthermore, its role in agrochemical formulations has been investigated, particularly in developing herbicides and fungicides that target specific enzymatic pathways in plants.
The future prospects for 3-(2-Chloro-5-methoxy-phenyl)-propionic acid are promising, driven by ongoing advancements in synthetic chemistry and drug discovery technologies. Innovations such as flow chemistry and biocatalysis are expected to further streamline its production while maintaining high standards of quality control. As our understanding of molecular interactions deepens, new therapeutic applications for this compound are likely to emerge.
In conclusion, 3-(2-Chloro-5-methoxy-phenyl)-propionic acid (CAS No. 13719-62-5) is a multifaceted compound with significant potential across multiple sectors of chemistry and medicine. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, particularly those targeting inflammation and cancer. With continued research and development, this compound is poised to play an even greater role in addressing some of today's most pressing medical challenges.
13719-62-5 (3-(2-Chloro-5-methoxy-phenyl)-propionic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)